Cas no 190970-58-2 ((R)-4-Benzyloxazolidine-2-thione)

(R)-4-Benzyloxazolidine-2-thione is a chiral oxazolidine derivative featuring a thione functional group at the 2-position, making it a valuable intermediate in asymmetric synthesis and organocatalysis. Its rigid bicyclic structure and stereogenic center at the 4-position enhance its utility in enantioselective transformations, particularly in the synthesis of pharmaceuticals and fine chemicals. The benzyl group provides additional stability and tunability for further functionalization. This compound is commonly employed as a ligand or catalyst precursor due to its ability to coordinate with metals and influence stereochemical outcomes. Its high purity and well-defined configuration ensure reproducibility in research and industrial applications.
(R)-4-Benzyloxazolidine-2-thione structure
190970-58-2 structure
Product Name:(R)-4-Benzyloxazolidine-2-thione
CAS No:190970-58-2
MF:C10H11NOS
MW:193.265441179276
MDL:MFCD06658222
CID:92261
PubChem ID:329747130
Update Time:2025-10-30

(R)-4-Benzyloxazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

    • (R)-4-Benzyloxazolidine-2-thione
    • (4R)-4-benzyl-1,3-oxazolidine-2-thione
    • (R)-4-Benzyl-1,3-oxazolidine-2-thione
    • ®-4-BENZYL-1,3-OXAZOLIDINE-2-THIONE
    • 4-benzyl-1,3-oxazolidine-2-thione
    • (R)-4-Benzyloxazolidine-2-thione,99%e.e.
    • (R)-4-Benzyloxazolidine-2-thione, >=96.0% (HPLC)
    • CS-W010678
    • E78024
    • BS-50849
    • A880391
    • DTXSID70415905
    • BCP11222
    • AKOS016843521
    • (R)-(+)-4-Benzyl-1,3-oxazolidine-2-thione
    • 190970-58-2
    • MFCD06658222
    • 2-Oxazolidinethione, 4-(phenylmethyl)-, (4R)-
    • J-012339
    • AC-2128
    • MDL: MFCD06658222
    • Inchi: 1S/C10H11NOS/c13-10-11-9(7-12-10)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,13)/t9-/m1/s1
    • InChI Key: WJSUXYCBZFLXIK-SECBINFHSA-N
    • SMILES: S=C1N[C@@H](CO1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 193.05600
  • Monoisotopic Mass: 193.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4A^2
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.23
  • Melting Point: 63-67 °C
  • Boiling Point: 281.2 ℃ at 760 mmHg
  • Flash Point: 123.8°C
  • Refractive Index: 1.627
  • PSA: 53.35000
  • LogP: 1.83120
  • Vapor Pressure: No data available

(R)-4-Benzyloxazolidine-2-thione Security Information

  • Signal Word:warning
  • Hazard Statement: Irritant
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: H303+H313+H333
  • FLUKA BRAND F CODES:10-23
  • Hazardous Material Identification: Xi
  • Storage Condition:Store at 4 ° C, -4 ° C is better

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(R)-4-Benzyloxazolidine-2-thione Related Literature

Additional information on (R)-4-Benzyloxazolidine-2-thione

Chemical Profile of (R)-4-Benzyloxazolidine-2-thione (CAS No. 190970-58-2)

(R)-4-Benzyloxazolidine-2-thione is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. With the CAS number 190970-58-2, this compound is recognized for its unique structural properties and potential applications in drug development. The presence of a benzyloxy group and a thione moiety in its molecular framework makes it a versatile intermediate in synthesizing various bioactive molecules.

The compound's stereochemistry, specifically the (R) configuration, plays a crucial role in its biological activity. Chiral compounds like this one often exhibit different pharmacological properties depending on their optical isomers, making them valuable candidates for targeted drug design. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production of such enantiomerically pure compounds, which is essential for developing drugs with improved efficacy and reduced side effects.

In the realm of medicinal chemistry, (R)-4-Benzyloxazolidine-2-thione has been explored as a building block for more complex molecules. Its oxazolidine ring system is particularly interesting because it can serve as a scaffold for creating peptidomimetics, which mimic the behavior of natural peptides without their drawbacks. These peptidomimetics are being widely studied for their potential in treating various diseases, including cancer and inflammatory disorders.

Recent research has highlighted the compound's role in developing novel antibiotics. The thione group in its structure can participate in redox reactions, making it a promising candidate for creating prodrugs that release active antimicrobial agents under specific physiological conditions. This property is particularly relevant in the ongoing battle against antibiotic-resistant bacteria, where innovative therapeutic strategies are urgently needed.

The benzyloxy group in (R)-4-Benzyloxazolidine-2-thione also contributes to its chemical reactivity, allowing it to undergo various transformations that can be exploited in synthetic chemistry. For instance, it can be used to introduce functional groups at specific positions on the molecule, enabling the creation of diverse pharmacophores. This flexibility makes it an invaluable tool for medicinal chemists seeking to optimize drug candidates.

Another area where this compound has shown promise is in the development of enzyme inhibitors. The oxazolidine ring can mimic the transition state of enzymatic reactions, thereby inhibiting specific enzymes that are involved in disease pathways. For example, studies have demonstrated its potential as an inhibitor of proteases that play a role in cancer progression. By targeting these enzymes, researchers aim to develop treatments that can slow down or halt tumor growth.

The synthesis of (R)-4-Benzyloxazolidine-2-thione has also benefited from recent innovations in green chemistry. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. One such approach involves using biocatalysis, where enzymes are employed to carry out specific chemical transformations under mild conditions. This method not only improves efficiency but also aligns with global efforts to promote sustainable practices in the chemical industry.

In conclusion, (R)-4-Benzyloxazolidine-2-thione (CAS No. 190970-58-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemistry make it a valuable intermediate for creating bioactive molecules, including peptidomimetics and enzyme inhibitors. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.

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